Cas no 2227785-83-1 ((3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227785-83-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6259195
• PubChem ID: 165960991
• Update Time: 2025-10-30

(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• EN300-1581519
• 2227785-83-1
• (3S)-3-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-18(16-26(31)32)29-27(33)23-14-7-8-15-25(23)30-28(34)35-17-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,18,23-25H,2,7-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,23+,25-/m0/s1
• InChI Key： UGYXTVKBYDBPTM-UODBTFMRSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

NO2227785-83-1: A Comprehensive Overview of (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic Acid

NO2227785-83-1, also known as (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural properties and promising applications in drug delivery systems and enzyme engineering. The molecule's intricate design incorporates a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanoic acid backbone, making it a versatile platform for further functionalization.

The synthesis of NO2227785-83-1 involves multi-step organic reactions, including peptide coupling, protection/deprotection strategies, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the precise construction of the compound's chiral centers, ensuring high enantiomeric purity. Researchers have employed various methodologies, such as Houben-Weyl coupling and Merrifield solid-phase synthesis, to optimize the production process. These efforts have significantly improved the yield and scalability of the compound, making it more accessible for large-scale applications.

One of the most exciting developments involving NO2227785-83-1 is its role in enzyme engineering. The compound's ability to act as a substrate for specific proteases has been exploited to study enzyme kinetics and catalytic mechanisms. For instance, studies published in *Nature Catalysis* have demonstrated how this compound can serve as a model substrate for understanding the cleavage patterns of serine proteases. This knowledge is invaluable for designing novel inhibitors and developing therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic applications, NO2227785-83-1 has shown promise in drug delivery systems. Its amphiphilic nature allows it to form self-assembled nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability. Recent research in *Biomaterials Science* highlights how this compound can be used to create stimuli-responsive delivery vehicles that release drugs in response to specific environmental cues, such as pH changes or enzymatic activity. These findings underscore its potential in developing next-generation drug delivery platforms.

The structural versatility of NO2227785-83-1 also makes it an attractive candidate for peptide-based vaccines. The presence of the Fmoc group provides a stable platform for conjugating antigens, while the hexanoic acid backbone ensures proper solubility and stability. Studies in *Vaccine* have shown that vaccines incorporating this compound exhibit enhanced immunogenicity, paving the way for their use in preventing infectious diseases.

Furthermore, the compound's stereochemistry plays a crucial role in its biological activity. The specific configuration at the (3S) position ensures optimal interaction with target proteins, while the (1RS, 2SR) configuration of the cyclohexyl group contributes to its overall stability. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to study these stereochemical effects in detail. These insights are critical for designing analogs with improved pharmacokinetic profiles.

In conclusion, NO2227785-83-1 is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and innovative research approaches, positions it as a valuable tool for advancing biomedical sciences. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to make significant contributions to both academic research and industrial development.